Cas no 88595-29-3 (1H-Pyrrole-2,5-dione, 1-(2-mercaptoethyl)-3,4-dimethyl-)

• Product Name: 1H-Pyrrole-2,5-dione, 1-(2-mercaptoethyl)-3,4-dimethyl-
• CAS No: 88595-29-3
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 627568
• PubChem ID: 20218106
• Update Time: 2025-04-19

1H-Pyrrole-2,5-dione, 1-(2-mercaptoethyl)-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione, 1-(2-mercaptoethyl)-3,4-dimethyl-
• 3,4-dimethyl-1-(2-sulfanylethyl)pyrrole-2,5-dione
• 3,4-Dimethyl-1-(2-sulfanylethyl)-1H-pyrrole-2,5-dione
• SCHEMBL10795789
• 88595-29-3
• DTXSID80603730

• Inchi： 1S/C8H11NO2S/c1-5-6(2)8(11)9(3-4-12)7(5)10/h12H,3-4H2,1-2H3
• InChI Key： KVVMTGGCEQVCMM-UHFFFAOYSA-N
• SMILES： SCCN1C(C(C)=C(C)C1=O)=O

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Maleimides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Maleimides